The Discovery and Preclinical Development of GSK1059865: A Selective Orexin-1 Receptor Antagonist
The Discovery and Preclinical Development of GSK1059865: A Selective Orexin-1 Receptor Antagonist
An In-depth Technical Guide for Researchers and Drug Development Professionals
Executive Summary
GSK1059865 is a potent and selective orexin-1 receptor (OX1R) antagonist that has been investigated for its therapeutic potential in disorders characterized by compulsive reward-seeking behaviors. The orexin (B13118510) system, comprising two neuropeptides (orexin-A and orexin-B) and their receptors (OX1R and OX2R), plays a crucial role in regulating arousal, motivation, and reward. By selectively targeting the OX1R, GSK1059865 offers a promising approach to modulate these pathways without the sedative effects associated with dual orexin receptor antagonists. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of GSK1059865, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows.
Introduction: The Orexin System and the Rationale for OX1R Antagonism
The orexin neuropeptides, produced in the lateral hypothalamus, are integral to the central nervous system's regulation of wakefulness, feeding, and reward-related behaviors. The two G protein-coupled receptors for orexins, OX1R and OX2R, exhibit distinct anatomical distributions and functional roles. While OX2R is primarily associated with the promotion and maintenance of wakefulness, OX1R is more prominently implicated in motivational and reward-driven behaviors.
Antagonism of OX1R has emerged as a compelling therapeutic strategy for conditions such as addiction and eating disorders. The rationale lies in the potential to curb compulsive drug-seeking and binge-eating behaviors by attenuating the rewarding effects of addictive substances and highly palatable foods, without inducing somnolence, a common side effect of dual orexin receptor antagonists that are approved for the treatment of insomnia. GSK1059865 was developed as a highly selective tool to probe the therapeutic potential of this approach.
Discovery and Mechanism of Action
GSK1059865 was identified through a focused drug discovery program aimed at developing selective antagonists for the orexin-1 receptor. Its mechanism of action is centered on its high-affinity binding to and subsequent blockade of the OX1R, thereby preventing the downstream signaling cascades initiated by the binding of orexin-A and orexin-B.
Signaling Pathway of Orexin-1 Receptor
The binding of orexin peptides to the OX1R, a Gq-coupled receptor, primarily activates the phospholipase C (PLC) pathway. This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC), culminating in a variety of cellular responses that modulate neuronal excitability and synaptic transmission in reward-related brain circuits.
Caption: Orexin-1 Receptor Signaling Pathway and the Antagonistic Action of GSK1059865.
Quantitative Data
Receptor Binding Affinity and Selectivity
The following table summarizes the in vitro binding affinities of GSK1059865 for the human orexin-1 and orexin-2 receptors. The pKb values were used to calculate the equilibrium dissociation constants (Ki).
| Receptor | pKb | Ki (nM) | Selectivity (OX2R/OX1R) |
| Orexin-1 (OX1R) | 8.8 | 1.58 | ~79-fold |
| Orexin-2 (OX2R) | 6.9 | 125.89 |
Note: Ki values were calculated from pKb values using the formula Ki = 10^(-pKb) M and converted to nM.
In Vivo Receptor Occupancy
A theoretical study of brain receptor occupancy in rats demonstrated that GSK1059865 effectively engages its target in the central nervous system.
| Species | Dose | Route of Administration | Brain Receptor Occupancy |
| Rat | 30 mg/kg | Intraperitoneal (i.p.) | Time-dependent, reaching significant levels after administration. |
Preclinical Efficacy in Animal Models
GSK1059865 has demonstrated efficacy in animal models of compulsive reward-seeking behaviors.
| Animal Model | Species | Doses | Route of Administration | Key Findings |
| Ethanol-Dependent Drinking | Mouse | 10, 25, 50 mg/kg | Intraperitoneal (i.p.) | Dose-dependently decreased ethanol (B145695) drinking in dependent mice. No effect on sucrose (B13894) intake. |
| Binge Eating | Rat | 10, 30 mg/kg | Gavage | Selectively reduced binge-like eating of highly palatable food without affecting standard chow intake. |
Experimental Protocols
In Vivo Ethanol Dependence and Drinking Study
Objective: To evaluate the effect of GSK1059865 on voluntary ethanol intake in ethanol-dependent mice.
Animals: Male C57BL/6J mice.
Procedure:
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Induction of Ethanol Dependence: Mice are exposed to chronic intermittent ethanol (CIE) vapor for 16 hours per day, achieving blood ethanol concentrations of 150-250 mg/dl. Control animals are exposed to air.
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Drinking Sessions: Following the vapor exposure, mice are given access to a two-bottle choice of 15% (v/v) ethanol and water for a limited period.
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Drug Administration: GSK1059865 is dissolved in a vehicle of saline and 0.5% (v/v) TWEEN 80. The compound (at doses of 10, 25, and 50 mg/kg) or vehicle is administered via intraperitoneal (i.p.) injection 30 minutes prior to the drinking session.
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Data Analysis: The volume of ethanol and water consumed is measured and the ethanol preference is calculated. The effect of GSK1059865 on ethanol intake is compared between the ethanol-dependent and control groups. A separate cohort of animals is tested for the effect of GSK1059865 on 5% (w/v) sucrose intake to assess the selectivity for reward-driven behavior.
Caption: Experimental Workflow for the In Vivo Ethanol Dependence and Drinking Study.
In Vivo Binge Eating Study
Objective: To assess the efficacy of GSK1059865 in a rat model of binge eating.
Animals: Female Wistar rats.
Procedure:
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Induction of Binge-Eating Behavior: Rats are subjected to a schedule of intermittent food restriction and re-feeding with access to highly palatable food (a mixture of standard chow, fat, and sugar). This is often combined with mild stress to induce binge-like consumption.
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Drug Administration: GSK1059865 is suspended in a vehicle of 0.5% (w/v) hydroxypropyl methylcellulose (B11928114) (HPMC) in distilled water. The compound (at doses of 10 and 30 mg/kg) or vehicle is administered by oral gavage 60 minutes before the presentation of the highly palatable food.
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Data Analysis: The amount of highly palatable food consumed during a limited access period is measured. The effect of GSK1059865 on binge eating is determined by comparing food intake in the drug-treated group to the vehicle-treated group. Standard chow intake is also monitored to assess for general anorectic effects.
Synthesis and Physicochemical Properties
Detailed information on the chemical synthesis of GSK1059865 is not publicly available. The compound is a benzamide (B126) derivative with a trifluoromethyl group, a common moiety in many modern pharmaceuticals. The synthesis of such compounds typically involves multi-step organic chemistry procedures.
Pharmacokinetics and Metabolism
While specific quantitative pharmacokinetic parameters for GSK1059865 (e.g., half-life, clearance, bioavailability) are not extensively reported in the public domain, preclinical studies have indicated that it possesses favorable pharmacokinetic properties, including the ability to penetrate the blood-brain barrier and achieve sufficient concentrations in the central nervous system to exert its pharmacological effects. Further detailed studies in various species would be required for a comprehensive pharmacokinetic profile.
Clinical Development Status
To date, there is no publicly available information on the progression of GSK1059865 into human clinical trials. The development of selective OX1R antagonists remains an active area of research, but the clinical translation of these compounds is still in its early stages.
Conclusion and Future Directions
GSK1059865 is a valuable research tool and a promising lead compound that has significantly contributed to our understanding of the role of the orexin-1 receptor in compulsive behaviors. Its high selectivity for OX1R over OX2R allows for the specific investigation of reward-related pathways without the confounding effects of sedation. The preclinical data strongly support the hypothesis that OX1R antagonism can effectively reduce compulsive consumption of alcohol and palatable food in animal models.
Future research should focus on obtaining a more complete pharmacokinetic and safety profile of GSK1059865 and similar compounds. While the lack of clinical trial data for GSK1059865 is notable, the compelling preclinical findings continue to support the development of selective OX1R antagonists as a novel therapeutic approach for addiction and eating disorders. Further optimization of this chemical scaffold could lead to clinical candidates with improved drug-like properties, paving the way for human studies to validate this therapeutic concept.
